Cas no 2171384-18-0 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid)

1-(3R)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid is a specialized chiral building block used in peptide synthesis and medicinal chemistry. Its key structural features include an Fmoc-protected amine group, which ensures compatibility with solid-phase peptide synthesis (SPPS) protocols, and a 4-methylpyrrolidine-3-carboxylic acid moiety, offering conformational rigidity for stereocontrol. The compound’s stereochemistry (3R-configuration) enhances precision in constructing peptide backbones, while the carboxylic acid functionality allows for further derivatization. This reagent is particularly valuable for synthesizing constrained peptides or peptidomimetics, where controlled spatial orientation is critical. Its stability under standard SPPS conditions and high purity make it a reliable choice for research applications requiring tailored peptide modifications.
1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid structure
2171384-18-0 structure
Product Name:1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid
CAS No:2171384-18-0
MF:C26H30N2O5
MW:450.526807308197
CID:6232196
PubChem ID:165521630
Update Time:2025-06-13

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid
    • 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methylpyrrolidine-3-carboxylic acid
    • EN300-1574083
    • 2171384-18-0
    • Inchi: 1S/C26H30N2O5/c1-3-17(12-24(29)28-13-16(2)22(14-28)25(30)31)27-26(32)33-15-23-20-10-6-4-8-18(20)19-9-5-7-11-21(19)23/h4-11,16-17,22-23H,3,12-15H2,1-2H3,(H,27,32)(H,30,31)/t16?,17-,22?/m1/s1
    • InChI Key: TVKYOEGHUDYQOI-PSCUFVCCSA-N
    • SMILES: OC(C1CN(C(C[C@@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O

Computed Properties

  • Exact Mass: 450.21547206g/mol
  • Monoisotopic Mass: 450.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 95.9Ų

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid Pricemore >>

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1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid Related Literature

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid

Research Briefing on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid (CAS: 2171384-18-0)

In recent years, the compound 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid (CAS: 2171384-18-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly in the development of novel peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the 4-methylpyrrolidine-3-carboxylic acid moiety makes it a valuable intermediate in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on the synthetic optimization of this compound to enhance its yield and purity, which are critical for its application in large-scale pharmaceutical production. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC), have been employed to achieve high purity levels. Additionally, nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been utilized to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

The biological activity of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid has also been a subject of investigation. Preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain enzymatic targets, particularly those involved in inflammatory pathways. Researchers are exploring its potential as a lead compound for the development of anti-inflammatory agents, with a focus on its mechanism of action and structure-activity relationships (SAR).

Furthermore, the compound's role in peptide synthesis has been highlighted in recent publications. Its ability to serve as a building block for the incorporation of non-natural amino acids into peptide sequences has opened new avenues for the design of peptide-based drugs with improved pharmacokinetic properties. The Fmoc group, in particular, provides stability during synthesis while allowing for easy deprotection under mild conditions, making it a preferred choice for researchers.

In conclusion, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid (CAS: 2171384-18-0) represents a promising candidate for both synthetic and biological applications in the pharmaceutical industry. Ongoing research aims to further elucidate its therapeutic potential and optimize its synthetic pathways to meet the growing demands of drug development. Future studies will likely focus on its in vivo efficacy and safety profile, paving the way for its potential clinical translation.

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